Cas no 61998-49-0 (Carbamodithioic acid, dimethyl-, 2-methyl-3-oxobutyl ester)

61998-49-0 structure
Product name:Carbamodithioic acid, dimethyl-, 2-methyl-3-oxobutyl ester
Carbamodithioic acid, dimethyl-, 2-methyl-3-oxobutyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamodithioic acid, dimethyl-, 2-methyl-3-oxobutyl ester
- (2-methyl-3-oxobutyl) N,N-dimethylcarbamodithioate
- DTXSID60606188
- 61998-49-0
- SCHEMBL11612840
- 2-Methyl-3-oxobutyl dimethylcarbamodithioate
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- Inchi: InChI=1S/C8H15NOS2/c1-6(7(2)10)5-12-8(11)9(3)4/h6H,5H2,1-4H3
- InChI Key: FFYSDJBSOGTMOQ-UHFFFAOYSA-N
- SMILES: CC(CSC(=S)N(C)C)C(=O)C
Computed Properties
- Exact Mass: 205.05965
- Monoisotopic Mass: 205.05950645g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 77.7Ų
Experimental Properties
- PSA: 20.31
Carbamodithioic acid, dimethyl-, 2-methyl-3-oxobutyl ester Related Literature
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Guoqiang Li,Shicheng Yan,Zhiqiang Wang,Xiangyan Wang,Zhaosheng Li,Jinhua Ye,Zhigang Zou Dalton Trans., 2009, 8519-8524
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J. N. Wang,J. W. Wang,G. J. Huang,L. Cheng,L. J. Jiang,L. G. Wang Phys. Chem. Chem. Phys., 2016,18, 12029-12034
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Ping Tong Food Funct., 2020,11, 628-639
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Shenglai Yao,Christoph van Wüllen,Matthias Driess Chem. Commun., 2008, 5393-5395
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Zhentan Lu,Lin Mei,Xinge Zhang,Yanan Wang,Yu Zhao,Chaoxing Li Polym. Chem., 2013,4, 5743-5750
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